Cas no 33235-13-1 (2,2-dimethyl-4-oxopentanenitrile)

2,2-Dimethyl-4-oxopentanenitrile is a versatile nitrile compound characterized by its ketone and nitrile functional groups, making it valuable in organic synthesis and pharmaceutical intermediates. Its branched alkyl structure enhances steric hindrance, influencing reactivity in nucleophilic addition and condensation reactions. The compound's carbonyl group allows for further functionalization, while the nitrile group offers potential for hydrolysis or reduction to amines. It is commonly employed in the preparation of heterocyclic compounds and as a building block for agrochemicals and specialty chemicals. The stability of its molecular framework ensures consistent performance in synthetic applications, and its purity is critical for achieving high yields in multistep reactions.

2,2-dimethyl-4-oxopentanenitrile structure

33235-13-1 structure

Product Name:2,2-dimethyl-4-oxopentanenitrile

CAS No:33235-13-1

MF:C₇H₁₁NO

MW:125.168341875076

MDL:MFCD21184618

CID:1455866

PubChem ID:12647059

Update Time:2025-06-26

2,2-dimethyl-4-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-oxopentan-2-carbonitril
- Pentanenitrile, 2,2-dimethyl-4-oxo-
- 2,2-dimethyl-4-oxopentanenitrile
- 4-keto-2,2-dimethyl-valeronitrile
- 2,2-dimethyl4-oxopentanenitrile
- AKOS014572449
- XHJHGJBVGBKYJD-UHFFFAOYSA-N
- SCHEMBL1233417
- CS-0245070
- EN300-298844
- 33235-13-1
- MDL： MFCD21184618
- Inchi： 1S/C7H11NO/c1-6(9)4-7(2,3)5-8/h4H2,1-3H3
- InChI Key： XHJHGJBVGBKYJD-UHFFFAOYSA-N
- SMILES： O=C(C)CC(C#N)(C)C

Computed Properties

Exact Mass: 125.08413
Monoisotopic Mass: 125.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86

2,2-dimethyl-4-oxopentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-298844-0.05g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	0.05g	$76.0	2025-03-19
Enamine	EN300-298844-0.1g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	0.1g	$113.0	2025-03-19
Enamine	EN300-298844-0.25g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	0.25g	$162.0	2025-03-19
Enamine	EN300-298844-0.5g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	0.5g	$310.0	2025-03-19
Enamine	EN300-298844-1.0g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	1.0g	$414.0	2025-03-19
Enamine	EN300-298844-2.5g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	2.5g	$810.0	2025-03-19
Enamine	EN300-298844-5.0g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	5.0g	$1199.0	2025-03-19
Enamine	EN300-298844-10.0g	2,2-dimethyl-4-oxopentanenitrile	33235-13-1	95.0%	10.0g	$1778.0	2025-03-19
Ambeed	A862555-1g	2,2-Dimethyl-4-oxopentanenitrile	33235-13-1	95%	1g	$472.0	2024-04-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00874421-1g	2,2-Dimethyl-4-oxopentanenitrile	33235-13-1	95%	1g	￥3062.0	2023-02-28